ACT-387042

• Molecular Formula: C23H26FN5O4S
• Molecular Weight: 487.5 g/mol
• InChI: InChI=1S/C23H26FN5O4S/c1-31-21-5-3-17-22(27-21)15(16(24)11-26-17)9-18(30)19-4-2-13(12-33-19)25-10-14-8-20-23(29-28-14)32-6-7-34-20/h3,5,8,11,13,18-19,25,30H,2,4,6-7,9-10,12H2,1H3/t13-,18+,19+/m1/s1
• InChIKey: JYSPYEGADQXZPH-VMDGZTHMSA-N

ACT-387042: NBTI Compound Overview

ACT-387042 is a novel bacterial topoisomerase inhibitor (NBTI) with the CAS number 1229514-11-7 and molecular formula C23H26FN5O4S (molecular weight 487.55 g/mol) . It exhibits broad-spectrum in vitro activity against both Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and penicillin- and fluoroquinolone-resistant Streptococcus pneumoniae [1]. As a research tool, it offers a mechanistically distinct approach to targeting bacterial topoisomerases compared to traditional fluoroquinolones, making it a valuable asset for laboratories engaged in antibacterial drug discovery, resistance mechanism studies, and pharmacodynamic (PD) target validation [2].

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Broad-spectrum antimicrobial screening against Gram-positive and Gram-negative bacteria

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NBTI mechanism distinct from fluoroquinolones; avoids target-mediated cross-resistance

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Supports resistant-pathogen research, including MRSA and penicillin- and fluoroquinolone-resistant S. pneumoniae

• [1] MedChemExpress. ACT-387042 Product Datasheet. View Source
• [2] Lepak AJ, Seiler P, Surivet JP, Ritz D, Kohl C, Andes DR. In Vivo Pharmacodynamic Target Investigation of Two Bacterial Topoisomerase Inhibitors, ACT-387042 and ACT-292706, in the Neutropenic Murine Thigh Model against Streptococcus pneumoniae and Staphylococcus aureus. Antimicrob Agents Chemother. 2016;60(6):3626-3632. View Source

ACT-387042: Why Substitution Is Not Feasible

Despite structural similarities within the novel bacterial topoisomerase inhibitor (NBTI) class, compounds like ACT-387042 and its close analog ACT-292706 cannot be considered interchangeable research tools. Head-to-head studies in neutropenic murine thigh infection models demonstrate that while in vitro MIC values are similar (0.03 to 0.125 mg/L for both), their in vivo pharmacodynamic (PD) targets—specifically the free-drug AUC/MIC ratio required to achieve net bacterial stasis—diverge significantly [1]. This disparity in PD requirements has critical implications for dose selection in in vivo efficacy studies and for the interpretation of pharmacokinetic/pharmacodynamic (PK/PD) relationships. Simply substituting a structurally related NBTI without accounting for these established, compound-specific PD targets can lead to erroneous conclusions regarding potency, efficacy, and translational potential. Furthermore, differences in PK profiles, including non-linear kinetics and protein binding, necessitate compound-specific analytical methods and experimental designs [2].

Target

ACT-387042: lower protein binding and distinct fAUC/MIC targets for stasis

Substitute Risk

ACT-292706 (same NBTI class) may require higher exposure to achieve stasis; PK/PD profile may not transfer

Target

ACT-387042: NBTI with no cross-resistance to fluoroquinolone-resistant isolates

Substitute Risk

Fluoroquinolones may lack activity against resistant strains; mechanism mismatch may limit research utility

• [1] Lepak AJ, Seiler P, Surivet JP, Ritz D, Kohl C, Andes DR. In Vivo Pharmacodynamic Target Investigation of Two Bacterial Topoisomerase Inhibitors, ACT-387042 and ACT-292706, in the Neutropenic Murine Thigh Model against Streptococcus pneumoniae and Staphylococcus aureus. Antimicrob Agents Chemother. 2016;60(6):3626-3632. View Source
• [2] Lepak AJ, et al. (2016) Supplemental Material. Antimicrob Agents Chemother. 60(6). View Source

ACT-387042: Quantitative Preclinical Evidence

Lower fAUC/MIC Target for Stasis vs. ACT-292706

In a direct head-to-head comparison, ACT-387042 required a significantly lower 24-hour free-drug AUC/MIC ratio than its structural analog ACT-292706 to achieve the same PD endpoint of net bacterial stasis. This quantitative difference in the required drug exposure for efficacy establishes ACT-387042 as the more potent compound in vivo for PD target validation studies [1].

fAUC/MIC for Stasis

Head-to-head

ACT-387042: S. aureus 43, S. pneumoniae 10 ACT-292706: S. aureus 69, S. pneumoniae 25

Lower target may support reduced exposure requirement

Neutropenic murine thigh model; 10 isolates

Evidence Dimension	24h Free-Drug AUC/MIC Ratio Required for Net Stasis
Target Compound Data	43 against S. aureus; 10 against S. pneumoniae
Comparator Or Baseline	ACT-292706: 69 against S. aureus; 25 against S. pneumoniae
Quantified Difference	ACT-387042 requires a 38% lower ratio for S. aureus (43 vs. 69) and a 60% lower ratio for S. pneumoniae (10 vs. 25).
Conditions	Neutropenic murine thigh infection model; analysis across 5 S. aureus and 5 S. pneumoniae isolates.

Why This Matters

Procuring ACT-387042 over ACT-292706 enables research programs to study a compound with a more favorable PK/PD profile, potentially requiring lower doses or less frequent administration to achieve the same therapeutic effect in vivo.

• [1] Lepak AJ, Seiler P, Surivet JP, Ritz D, Kohl C, Andes DR. In Vivo Pharmacodynamic Target Investigation of Two Bacterial Topoisomerase Inhibitors, ACT-387042 and ACT-292706, in the Neutropenic Murine Thigh Model against Streptococcus pneumoniae and Staphylococcus aureus. Antimicrob Agents Chemother. 2016;60(6):3626-3632. (Data from Abstract and Table 2). View Source

Lower Plasma Protein Binding

ACT-387042 demonstrates robust in vivo bactericidal activity, achieving a maximal kill of 3 to 4 log10 CFU/thigh compared to the bacterial burden at the start of therapy in a neutropenic murine thigh model [1]. This high-level of in vivo killing validates its utility as a benchmark bactericidal agent for evaluating the efficacy of novel antimicrobials or combination therapies in vivo [2].

Plasma Protein Binding

Head-to-head

ACT-387042: 88% bound (free fraction 12%) ACT-292706: 94% bound (free fraction 6%)

Free-drug fraction difference may impact in vivo exposure

In vitro protein binding assay

Evidence Dimension	Maximal Reduction in Bacterial Burden (Log10 CFU/thigh)
Target Compound Data	3 to 4 log10 CFU/thigh reduction
Comparator Or Baseline	ACT-292706: Achieved similar maximal kill of 3 to 4 log10 CFU/thigh (as comparator in same study).
Quantified Difference	No significant difference in maximal kill observed between the two NBTIs in this model.
Conditions	Neutropenic murine thigh infection model; highest doses examined (up to 320 mg/kg for ACT-387042).

Why This Matters

This evidence confirms ACT-387042's utility as a high-efficacy, positive-control compound for in vivo antibacterial studies, providing a reliable benchmark for assessing the bactericidal potential of new chemical entities.

• [1] Lepak AJ, et al. (2016). Antimicrob Agents Chemother. 60(6):3626-3632. (Abstract). View Source
• [2] Lepak AJ, et al. (2016). Antimicrob Agents Chemother. 60(6):3626-3632. (Discussion). View Source

Activity Against Multidrug-Resistant Isolates

The pharmacokinetic (PK) behavior of ACT-387042 is distinct from that of its close analog ACT-292706. Notably, the PK of ACT-387042 was best described by a non-linear, exponential model, whereas ACT-292706 followed a linear, non-compartmental model [1]. Furthermore, the two compounds exhibit different degrees of plasma protein binding (88% for ACT-387042 vs. 94% for ACT-292706) [2]. These PK differences are critical factors that necessitate compound-specific analytical methods and can significantly impact the calculation of free-drug exposures, thereby influencing the interpretation of in vivo efficacy and PD target attainment.

MDR Isolate Activity

Class-level

MIC 0.03–0.125 mg/L

Supports screening against MRSA and resistant S. pneumoniae

CLSI microdilution; 10 isolates

Evidence Dimension	Pharmacokinetic (PK) Model and Plasma Protein Binding
Target Compound Data	PK described by exponential, single, 3-parameter non-compartmental model; 88% protein binding.
Comparator Or Baseline	ACT-292706: PK described by linear, non-compartmental model; 94% protein binding.
Quantified Difference	Differential PK models; a 6 percentage-point difference in absolute plasma protein binding (88% vs. 94%).
Conditions	Single-dose plasma PK studies in mice following subcutaneous administration of four escalating doses.

Why This Matters

The unique PK profile of ACT-387042, characterized by non-linear kinetics, requires specific analytical and modeling considerations. Procuring ACT-387042 for in vivo studies necessitates awareness of these PK properties for accurate dose selection and data interpretation, which are not transferable from studies using ACT-292706.

• [1] Lepak AJ, et al. (2016). Antimicrob Agents Chemother. 60(6):3626-3632. (Materials and Methods: Pharmacokinetic studies and analysis). View Source
• [2] Lepak AJ, et al. (2016). Antimicrob Agents Chemother. 60(6):3626-3632. (Materials and Methods: Pharmacokinetic studies and analysis). View Source

Static and 1-Log Kill Dose Comparison

Based on a class-level inference from the literature, the PD targets (AUC/MIC ratio) for NBTIs like ACT-387042 appear to be lower than those established for fluoroquinolones, which target the same bacterial enzymes (DNA gyrase and topoisomerase IV) but via a different binding mechanism [1]. The study notes that the stasis 24-h free-drug AUC/MIC ratio targets for fluoroquinolones range from 25 to 50 for S. pneumoniae and are higher (50 to 100) for S. aureus, whereas the target for ACT-387042 was 10 for S. pneumoniae and 43 for S. aureus [2]. This suggests a potential class-level advantage in PD target requirements for NBTIs.

Static & 1-Log Kill Dose

Head-to-head

ACT-387042 static: S. pneumoniae 26–53, S. aureus 42–146 mg/kg ACT-292706 static: S. pneumoniae 72–161, S. aureus 86–189 mg/kg

Approximately 2-fold lower static doses reported

Neutropenic murine thigh model; SC q.i.d.

Evidence Dimension	Reported 24h Free-Drug AUC/MIC Ratio Targets for Net Stasis
Target Compound Data	S. aureus: 43; S. pneumoniae: 10
Comparator Or Baseline	Fluoroquinolones (literature range): S. aureus: 50-100; S. pneumoniae: 25-50
Quantified Difference	ACT-387042's target for S. aureus (43) is at the low end or below the reported range for fluoroquinolones (50-100). Its target for S. pneumoniae (10) is below the reported range for fluoroquinolones (25-50).
Conditions	Data compiled from multiple in vivo studies; comparison is inferential, not from a direct head-to-head study.

Why This Matters

For researchers investigating alternative antibacterial mechanisms or seeking to overcome fluoroquinolone resistance, this class-level evidence positions ACT-387042 as a valuable tool for exploring PD relationships that may differ favorably from those of established antibiotic classes.

• [1] Lepak AJ, et al. (2016). Antimicrob Agents Chemother. 60(6):3626-3632. (Introduction). View Source
• [2] Lepak AJ, et al. (2016). Antimicrob Agents Chemother. 60(6):3626-3632. (Discussion). View Source

ACT-387042: Research & Procurement Applications

Preclinical PK/PD Modeling & Dose Fractionation

Given the well-characterized and quantitatively defined PD targets (e.g., a free-drug AUC/MIC ratio of 43 for S. aureus net stasis), ACT-387042 serves as an ideal benchmark compound for PK/PD modeling studies [1]. Researchers can use ACT-387042 to validate their in vivo infection models and analytical methodologies, ensuring that their systems can accurately detect and predict the PK/PD relationships of novel antibacterial candidates. Its known, non-linear PK profile also makes it a useful tool for developing and validating complex PK models [2].

Efficacy Screening vs. Multidrug-Resistant Pathogens

As an NBTI that binds near the catalytic center of DNA gyrase and topoisomerase IV but is structurally and mechanistically distinct from fluoroquinolones, ACT-387042 is a key reagent for investigating bacterial resistance mechanisms [1]. Its demonstrated activity against fluoroquinolone-resistant S. pneumoniae isolates [2] makes it a powerful tool for studying cross-resistance and for screening for novel mutations that might affect this distinct binding site. This application is central to efforts aimed at developing next-generation antibiotics that can evade existing resistance pathways [3].

Mechanistic Studies of Topoisomerase Inhibition

The robust in vivo bactericidal activity of ACT-387042, which achieves a maximal kill of 3 to 4 log10 CFU/thigh, makes it an excellent positive control compound for murine thigh and lung infection models [1]. Its broad-spectrum activity against key Gram-positive pathogens like MRSA and resistant S. pneumoniae ensures its utility across a range of experimental infection setups [2]. By using ACT-387042 as a positive control, researchers can benchmark the in vivo efficacy of novel antimicrobial agents or therapeutic combinations under development [3].

In Vivo Toxicology & Safety Pharmacology

The direct comparative data available between ACT-387042 and its structural analog ACT-292706 offer a unique opportunity for medicinal chemists engaged in NBTI lead optimization [1]. The quantified differences in PD targets (e.g., 43 vs. 69 AUC/MIC for S. aureus stasis) and PK properties (e.g., non-linear vs. linear kinetics) provide a data-rich foundation for SAR studies [2]. ACT-387042, with its more favorable PD profile, can serve as a benchmark 'lead' compound against which new synthetic analogs can be directly compared to guide rational drug design.

Application

Selection Property

Validation Focus

PK/PD modeling and dose-fractionation studies

fAUC/MIC target characterization

Exposure-response model validation

Antimicrobial screening against resistant strains

MIC profile and resistance-evasion context

MDR strain-panel endpoint review

Mechanistic topoisomerase inhibition studies

NBTI binding mode and dual-target inhibition

Resistance emergence assay design

In vivo toxicology and safety pharmacology studies

Reported tolerability endpoint profile

Safety-related endpoint monitoring

• [1] Lepak AJ, Seiler P, Surivet JP, Ritz D, Kohl C, Andes DR. In Vivo Pharmacodynamic Target Investigation of Two Bacterial Topoisomerase Inhibitors, ACT-387042 and ACT-292706, in the Neutropenic Murine Thigh Model against Streptococcus pneumoniae and Staphylococcus aureus. Antimicrob Agents Chemother. 2016;60(6):3626-3632. View Source
• [2] MedChemExpress. ACT-387042 Product Datasheet. View Source
• [3] van Eijk E, Wittekoek B, Kuijper EJ, Smits WK. DNA replication proteins as potential targets for antimicrobials in drug-resistant bacterial pathogens. J Antimicrob Chemother. 2017;72(5):1275-1284. View Source